Cas no 2094854-24-5 (1-[3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)-1-pyrrolidinyl]-2-propen-1-one)

• Product Name: 1-[3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)-1-pyrrolidinyl]-2-propen-1-one
• CAS No: 2094854-24-5
• MF: C₁₃H₁₄F₃N₃O₂
• MW: 301.26437330246
• CID: 5413106
• PubChem ID: 126832351
• Update Time: 2025-10-29

1-[3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)-1-pyrrolidinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-6699724
• Z2867530071
• AKOS034000095
• 2094854-24-5
• 1-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)pyrrolidin-1-yl]prop-2-en-1-one
• 1-[3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)-1-pyrrolidinyl]-2-propen-1-one

• Inchi： 1S/C13H14F3N3O2/c1-2-9(20)19-6-5-12(7-19,13(14,15)16)11-17-10(18-21-11)8-3-4-8/h2,8H,1,3-7H2
• InChI Key： JQYOMZAUYGLZSS-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2ON=C(C3CC3)N=2)(C(F)(F)F)C1)(=O)C=C

Computed Properties

• Exact Mass: 301.10381118g/mol
• Monoisotopic Mass: 301.10381118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• Density: 1.397±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 434.8±55.0 °C(Predicted)
• pka: 0.55±0.50(Predicted)

Additional information on 1-[3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)-1-pyrrolidinyl]-2-propen-1-one

1-[3-(3-Cyclopropyl-1,2,4-Oxadiazol-5-yl)-3-(Trifluoromethyl)-1-pyrrolidinyl]-2-propen-1-one: A Comprehensive Overview

The compound with CAS No. 2094854-24-5, known as 1-[3-(3-Cyclopropyl-1,2,4-Oxadiazol-5-yl)-3-(Trifluoromethyl)-1-pyrrolidinyl]-2-propen-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyrrolidine ring substituted with both a trifluoromethyl group and a cyclopropyl-substituted oxadiazole moiety, as well as a propenone group. These structural elements contribute to its exceptional chemical and biological properties.

Recent studies have highlighted the potential of this compound in the development of advanced drug delivery systems. The trifluoromethyl group imparts lipophilicity, enhancing the compound's ability to cross biological membranes, while the oxadiazole moiety introduces electronic versatility, making it suitable for various biochemical interactions. Moreover, the pyrrolidine ring provides structural rigidity, which is crucial for maintaining the compound's stability under physiological conditions.

One of the most promising applications of this compound lies in its ability to act as a precursor in the synthesis of bioactive molecules. Researchers have demonstrated that the cyclopropyl-substituted oxadiazole can serve as a reactive site for various click chemistry reactions, enabling the construction of complex molecular architectures with high precision. This property has opened new avenues for the development of targeted therapies in oncology and neurodegenerative diseases.

In addition to its medicinal applications, this compound has also been explored for its potential in materials science. The combination of a pyrrolidine ring and a propenone group allows for the formation of cross-linked polymer networks with tailored mechanical and thermal properties. These polymers have shown promise in applications ranging from flexible electronics to biodegradable packaging materials.

From a synthetic standpoint, the preparation of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the synthesis of the oxadiazole derivative via a condensation reaction and the subsequent incorporation of the cyclopropyl group through a Friedel-Crafts alkylation. The final step involves the introduction of the propenone group, which is achieved through an enolate alkylation reaction.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the trifluoromethyl group significantly alters the electron distribution within the molecule, enhancing its electrophilic character. This finding has important implications for its use in catalytic applications, where such properties are highly desirable.

In conclusion, 1-[3-(3-Cyclopropyl-1,2,4-Oxadiazol-5-yl)-3-(Trifluoromethyl)-1-pyrrolidinyl]-2-propen-1-one represents a versatile building block with diverse applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new facets of its chemistry and biology, this compound is poised to make significant contributions to the advancement of science and technology.